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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167 Get Quote

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, purification, and potential applications of high-purity 1,8-diiodonaphthalene for

researchers, scientists, and drug development professionals.

Commercial Availability
High-purity 1,8-diiodonaphthalene is available from several commercial chemical suppliers.

The purity levels and available quantities vary by supplier, and it is recommended to request a

certificate of analysis for lot-specific data.

Supplier
Product
Number

Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich

(Merck)

779490
≥98.0%

(HPLC)[1][2]

1730-04-7[1]

[2]
C₁₀H₆I₂[1][2] 379.96[1][2]

ChemShuttle 194939 90% 1730-04-7 C₁₀H₆I₂ 379.97

Ark Pharma

Scientific

Limited

H-030641 Not Specified 1730-04-7 C₁₀H₆I₂ Not Specified

CFH18053 CFH18053 98% 1730-04-7 C₁₀H₆I₂ 379.96
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Physicochemical Properties
Property Value

Appearance Crystals[1]

Melting Point 109-113 °C[1]

SMILES Ic1cccc2cccc(I)c12[1]

InChI
1S/C10H6I2/c11-8-5-1-3-7-4-2-6-

9(12)10(7)8/h1-6H[1]

InChIKey FURHMGVKKGEGMZ-UHFFFAOYSA-N[1]

Experimental Protocols
While a specific, detailed, and peer-reviewed protocol for the synthesis of 1,8-
diiodonaphthalene was not identified in the public literature, a plausible and widely used

method is the Sandmeyer reaction, starting from the commercially available 1,8-

diaminonaphthalene.

Synthesis of 1,8-Diiodonaphthalene via Sandmeyer
Reaction (Proposed)
The Sandmeyer reaction is a well-established method for converting an aryl amine to an aryl

halide via a diazonium salt intermediate.[3] The synthesis of 1,8-diiodonaphthalene from 1,8-

diaminonaphthalene would proceed in two main steps: diazotization of the diamine followed by

the introduction of iodine.

Step 1: Diazotization of 1,8-Diaminonaphthalene

Dissolve 1,8-diaminonaphthalene in an aqueous acidic solution (e.g., hydrochloric acid or

sulfuric acid) and cool the mixture to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) dropwise while maintaining

the temperature below 5 °C. The reaction is typically stirred for 30-60 minutes to ensure

complete formation of the bis(diazonium) salt.
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Step 2: Iodination

In a separate flask, prepare a solution of potassium iodide (KI) in water.

Slowly add the cold bis(diazonium) salt solution to the potassium iodide solution. Nitrogen

gas will evolve, and a dark precipitate of crude 1,8-diiodonaphthalene will form.

The reaction mixture is typically stirred for several hours at room temperature or with gentle

heating to ensure the reaction goes to completion.

The crude product is then collected by filtration, washed with water, and then a solution of

sodium thiosulfate to remove any excess iodine.

Purification by Recrystallization (General Protocol)
Recrystallization is a common technique for purifying solid organic compounds. The choice of

solvent is critical; the compound should be sparingly soluble at room temperature but highly

soluble at the solvent's boiling point.

Solvent Selection: While a specific solvent for 1,8-diiodonaphthalene is not explicitly

documented in the readily available literature, common solvents for the recrystallization of

aromatic compounds include toluene, ethanol, or a mixed solvent system like ethanol/water

or hexane/ethyl acetate.[3][4] Experimental screening of solvents is recommended.

Procedure: a. Dissolve the crude 1,8-diiodonaphthalene in a minimal amount of the chosen

hot solvent to form a saturated solution. b. If colored impurities are present, a small amount

of activated charcoal can be added to the hot solution, followed by hot filtration to remove the

charcoal. c. Allow the hot, clear solution to cool slowly to room temperature. Crystals of the

purified product should form. d. Further cooling in an ice bath can maximize the yield. e.

Collect the purified crystals by vacuum filtration, wash with a small amount of the cold

solvent, and dry under vacuum.

Quality Control and Analytical Methods
The purity of 1,8-diiodonaphthalene is typically assessed using High-Performance Liquid

Chromatography (HPLC), as indicated by suppliers like Sigma-Aldrich.[1] Further

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b175167?utm_src=pdf-body
https://www.benchchem.com/product/b175167?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=crystallization
http://ccc.chem.pitt.edu/wipf/Web/Crystallization%20Solvents.pdf
https://www.benchchem.com/product/b175167?utm_src=pdf-body
https://www.benchchem.com/product/b175167?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v95p0218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


characterization can be performed using Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

Applications in Research and Drug Development
High-purity 1,8-diiodonaphthalene serves as a versatile building block in organic synthesis. Its

primary utility lies in its rigid naphthalene scaffold and the two reactive iodine atoms, which can

be readily displaced or used in cross-coupling reactions to introduce a wide range of functional

groups.

While 1,8-diiodonaphthalene itself has not been reported to directly modulate specific

signaling pathways, its derivatives have shown significant potential in drug discovery,

particularly in cancer research. For instance, naphthalene-based compounds have been

synthesized and evaluated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a

key target in many cancers.[5]
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Caption: Synthesis of 1,8-Diiodonaphthalene via Sandmeyer Reaction.
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Caption: Workflow for Drug Development using 1,8-Diiodonaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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